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Compound of Interest

Compound Name: Patamostat mesilate

Cat. No.: B052478 Get Quote

For Immediate Implementation: This document outlines essential personal protective

equipment (PPE), handling protocols, and disposal procedures for Patamostat mesilate.

Adherence to these guidelines is critical to ensure the safety of all laboratory personnel.

Patamostat mesilate, also known as Nafamostat mesylate, is a compound that requires

careful handling due to its potential health risks. It is classified as a reproductive toxin,

suspected of damaging fertility or the unborn child.[1][2] This guide provides detailed

procedures to minimize exposure and ensure a safe research environment.

Essential Personal Protective Equipment (PPE)
The primary defense against exposure to Patamostat mesilate is the consistent and correct

use of appropriate PPE. The following table summarizes the required equipment for various

handling scenarios.
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Equipment Specification Rationale

Gloves
Double-gloving with

chemotherapy-rated gloves

Prevents skin contact. The

outer glove should be removed

after each task or batch.[3]

Gown

Disposable, lint-free, low-

permeability fabric with a solid

front, long sleeves, and tight-

fitting cuffs

Protects against splashes and

contamination of personal

clothing.[3]

Eye Protection
Safety glasses with side

shields or goggles

Prevents eye contact with the

substance.

Face Protection
Face shield (in addition to

goggles)

Required when there is a risk

of splashing.

Respiratory Protection NIOSH-approved respirator

Use in cases of potential

aerosolization or when

handling large quantities. The

specific cartridge type should

be determined by a safety

professional based on the

workplace assessment.

Safe Handling and Disposal Workflow
A systematic approach to handling and disposal is crucial to prevent contamination and

accidental exposure. The following workflow diagram illustrates the key steps.
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Patamostat Mesilate Handling and Disposal Workflow

Preparation

Handling

Decontamination & Disposal

Designate a specific handling area

Gather all necessary PPE

1.

Don PPE in the correct order

2.

Weighing and preparation of solutions in a containment device (e.g., fume hood)

3.

Conduct experiment

4.

Decontaminate all surfaces and equipment

5.

Doff PPE in the correct order

6.

Dispose of all waste in designated hazardous waste containers

7.

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling and disposal of Patamostat mesilate.
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Emergency Procedures
In the event of an exposure, immediate action is critical.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.[2]

Ingestion
Do NOT induce vomiting. Wash out the mouth

with water. Seek immediate medical attention.[2]

Physical and Chemical Properties
The following table summarizes some of the known physical and chemical properties of

Patamostat mesilate.

Property Value

CAS Number 82956-11-4[1]

Molecular Formula C19H17N5O4 · 2CH4O3S

Appearance Crystalline solid

Solubility Soluble in DMSO and water

Storage Temperature -20°C

Disposal Plan
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All waste materials contaminated with Patamostat mesilate, including used PPE, disposable

labware, and cleaning materials, must be considered hazardous waste.

Segregation: Collect all contaminated solid waste in a designated, clearly labeled, and

sealed hazardous waste container.

Liquid Waste: Collect all contaminated liquid waste in a separate, clearly labeled, and sealed

hazardous waste container.

Disposal: Dispose of all hazardous waste through the institution's environmental health and

safety office, following all local, state, and federal regulations. Do not dispose of Patamostat
mesilate down the drain or in the regular trash.[1]

By strictly adhering to these safety protocols, researchers can minimize the risks associated

with handling Patamostat mesilate and maintain a safe and productive laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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